Cas no 1235440-61-5 (1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid)
1235440-61-5 structure
Product Name:1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
CAS No:1235440-61-5
MF:C8H9F3N2O2
MW:222.164472341537
CID:4579575
PubChem ID:47002911
Update Time:2024-03-01
1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
- 1-Isopropyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
-
- Inchi： 1S/C8H9F3N2O2/c1-4(2)13-6(8(9,10)11)5(3-12-13)7(14)15/h3-4H,1-2H3,(H,14,15)
- InChI Key： CIPPUTFULIROLY-UHFFFAOYSA-N
- SMILES： N1(C(C)C)C(C(F)(F)F)=C(C(O)=O)C=N1
Computed Properties
- Exact Mass: 222.06161202g/mol
- Monoisotopic Mass: 222.06161202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: 125-127 °C
- Boiling Point: 292.8±40.0 °C at 760 mmHg
- Flash Point: 130.9±27.3 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B523240-10mg |
1-(Propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid |
1235440-61-5 | 10mg |
$ 45.00 | 2022-06-01 | ||
| TRC | B523240-50mg |
1-(Propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid |
1235440-61-5 | 50mg |
$ 175.00 | 2022-06-01 | ||
| TRC | B523240-100mg |
1-(Propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid |
1235440-61-5 | 100mg |
$ 285.00 | 2022-06-01 | ||
| Chemenu | CM470055-250mg |
1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid |
1235440-61-5 | 95%+ | 250mg |
$353 | 2023-03-05 | |
| Chemenu | CM470055-500mg |
1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid |
1235440-61-5 | 95%+ | 500mg |
$648 | 2023-03-05 | |
| Chemenu | CM470055-1g |
1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid |
1235440-61-5 | 95%+ | 1g |
$822 | 2023-03-05 | |
| Enamine | EN300-62062-0.05g |
1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid |
1235440-61-5 | 95% | 0.05g |
$173.0 | 2023-02-13 | |
| Enamine | EN300-62062-0.1g |
1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid |
1235440-61-5 | 95% | 0.1g |
$257.0 | 2023-02-13 | |
| Enamine | EN300-62062-0.25g |
1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid |
1235440-61-5 | 95% | 0.25g |
$367.0 | 2023-02-13 | |
| Enamine | EN300-62062-0.5g |
1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid |
1235440-61-5 | 95% | 0.5g |
$579.0 | 2023-02-13 |
1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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